Cas no 2227867-44-7 (rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227867-44-7
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 5825572
• PubChem ID: 165678818
• Update Time: 2025-05-20

rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1926591
• 2227867-44-7
• rac-[(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H15BrClN/c1-12(2)8(6-15)11(12)7-3-4-10(14)9(13)5-7/h3-5,8,11H,6,15H2,1-2H3/t8-,11-/m0/s1
• InChI Key： FZQCLKLLGUZZNU-KWQFWETISA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H]1[C@H](CN)C1(C)C)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227867-44-7)

Rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227867-44-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopropylamines and is characterized by its complex molecular framework, which includes a brominated and chlorinated aromatic ring and a cyclopropyl moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine typically involves multi-step reactions, including the formation of the cyclopropyl ring and the introduction of the bromine and chlorine substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

In terms of its biological activity, rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine has been investigated for its potential as a modulator of various biological targets. Studies have shown that this compound can interact with specific receptors and enzymes, potentially modulating signaling pathways involved in disease processes. For instance, preliminary research has indicated that it may exhibit activity against certain types of cancer cells by interfering with key cellular processes such as proliferation and apoptosis.

One of the key areas of interest for rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine is its potential as a lead compound in the development of novel therapeutic agents. The unique combination of functional groups within its structure allows for fine-tuning of its pharmacological properties through chemical modifications. This flexibility is crucial for optimizing the compound's efficacy and safety profile for clinical applications.

Recent studies have also explored the pharmacokinetic properties of rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is essential for predicting its therapeutic window and potential side effects. Preliminary data suggest that it has favorable pharmacokinetic characteristics, making it a promising candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine has also been studied for its utility as a research tool. Its ability to selectively interact with specific biological targets makes it a valuable probe for investigating cellular processes and signaling pathways. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

The safety profile of rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine is another critical aspect being evaluated. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, which is an important consideration for its development as a drug candidate. However, further studies are needed to fully assess its safety profile across different species and dosing regimens.

In conclusion, rac-(1R,3R)-3-(3-bromo-4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227867-44-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its properties and potential uses, this compound holds significant promise for contributing to advancements in drug discovery and therapeutic interventions.